Triphenyl(phenylethynyl)phosphonium bromide
Description
PET-16 is a HSP70 inhibitor. Growth of multiple myeloma (MM) tumor cells under hypoxic conditions has no effect on the ability of PET-16 to be cytotoxic.
properties
CAS RN |
34387-64-9 |
|---|---|
Product Name |
Triphenyl(phenylethynyl)phosphonium bromide |
Molecular Formula |
C26H20BrP |
Molecular Weight |
443.3 g/mol |
IUPAC Name |
triphenyl(2-phenylethynyl)phosphanium;bromide |
InChI |
InChI=1S/C26H20P.BrH/c1-5-13-23(14-6-1)21-22-27(24-15-7-2-8-16-24,25-17-9-3-10-18-25)26-19-11-4-12-20-26;/h1-20H;1H/q+1;/p-1 |
InChI Key |
QVTSWQFDFUAKJQ-UHFFFAOYSA-M |
SMILES |
C1=CC=C(C=C1)C#C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-] |
Canonical SMILES |
C1=CC=C(C=C1)C#C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-] |
Appearance |
Solid powder |
Pictograms |
Irritant |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PET-16 compound triphenyl(phenylethynyl)phosphonium triphenyl(phenylethynyl)phosphonium bromide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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